![molecular formula C21H26N2O4 B5646777 8-methoxy-N-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-N-methyl-3-chromanecarboxamide](/img/structure/B5646777.png)
8-methoxy-N-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-N-methyl-3-chromanecarboxamide
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds, such as N-methoxy-N-methylamides (Weinreb amides), which are vital for producing ketones without side products, involves the condensation of carboxylic acids and N,O-dimethylhydroxylamine hydrochloride using coupling reagents like oxalyl chloride (Lee & Park, 2002). This method showcases the complexity and precision required in synthesizing such intricate molecules.
Molecular Structure Analysis
Research on similar structures, such as 8-methoxypsoralens, reveals that the presence of methyl substituents significantly affects the molecule's photoaddition reactions with nucleic acids, indicating a deep relationship between molecular structure and chemical behavior (Kanne, Rapoport, & Hearst, 1984).
Chemical Reactions and Properties
The reactivity of N-methoxy-N-methylamides, again, provides insight into the chemical reactions of such compounds, demonstrating their ability to interact with organometallics to form ketones, highlighting the chemical versatility and potential reactivity of the target molecule (Lee, 2007).
Physical Properties Analysis
The analysis of closely related compounds, such as pyridine derivatives synthesized by the Leuckart method, can provide information on the physical properties of our compound. For instance, the identification of specific isomeric by-products and their distribution in the final product can shed light on the physical characteristics of similar synthetic processes and compounds (Błachut, Wojtasiewicz, & Czarnocki, 2005).
Chemical Properties Analysis
The synthesis and evaluation of similar molecules, such as antitumor olivacine derivatives, highlight the complex chemical properties that can be exhibited by such compounds. These include their reactivity with various chemical agents and the potential biological activities that arise from their chemical structure (Jasztold-Howorko et al., 1994). This aspect is crucial for understanding the full scope of applications and interactions possible for the target compound.
properties
IUPAC Name |
8-methoxy-N-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-N-methyl-3,4-dihydro-2H-chromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O4/c1-13-10-22-17(14(2)19(13)26-5)11-23(3)21(24)16-9-15-7-6-8-18(25-4)20(15)27-12-16/h6-8,10,16H,9,11-12H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHQAJLCMIJJFPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C(=C1OC)C)CN(C)C(=O)C2CC3=C(C(=CC=C3)OC)OC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-methoxy-N-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-N-methyl-3-chromanecarboxamide |
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